Cas no 2225144-38-5 (3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-1,1-dione dihydrochloride)

• Product Name: 3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-1,1-dione dihydrochloride
• CAS No: 2225144-38-5
• MF: C₁₃H₂₀Cl₂N₂O₂S
• MW: 339.281100273132
• CID: 5154907
• PubChem ID: 136576316
• Update Time: 2025-10-24

3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-1,1-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrole-1,1-dione dihydrochloride
• 3-Amino-5-benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide dihydrochloride
• 5-benzyl-1,1-dioxo-2,3,3a,4,6,6a-hexahydrothieno[2,3-c]pyrrol-3-amine;dihydrochloride
• starbld0004056
• Z3215574166
• 3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-1,1-dione dihydrochloride

• Inchi： 1S/C13H18N2O2S.2ClH/c14-12-9-18(16,17)13-8-15(7-11(12)13)6-10-4-2-1-3-5-10;;/h1-5,11-13H,6-9,14H2;2*1H
• InChI Key： LVBASFICYVGMQE-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1(CC(C2CN(CC3C=CC=CC=3)CC12)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Topological Polar Surface Area: 71.8

Additional information on 3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-1,1-dione dihydrochloride

Comprehensive Overview of 3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-1,1-dione dihydrochloride (CAS No. 2225144-38-5)

In the rapidly evolving field of pharmaceutical and organic chemistry, 3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-1,1-dione dihydrochloride (CAS No. 2225144-38-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its hexahydro-2H-thieno[2,3-c]pyrrole core and benzyl substitution, is a subject of ongoing research in drug discovery and development. Its dihydrochloride salt form enhances solubility, making it a promising candidate for further pharmacological studies.

The molecular structure of 3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-1,1-dione dihydrochloride features a thienopyrrole scaffold, which is increasingly recognized for its bioisosteric potential in medicinal chemistry. Researchers are particularly interested in its amino functional group, which can serve as a key pharmacophore in designing novel therapeutic agents. Recent studies have explored its role in modulating enzyme activity and receptor binding, aligning with current trends in targeted drug delivery and precision medicine.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and scalability. Given the growing demand for efficient synthetic methodologies, chemists are investigating greener alternatives such as catalytic asymmetric synthesis and flow chemistry to produce 3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-1,1-dione dihydrochloride with higher yields and lower environmental impact. These approaches resonate with the broader industry shift toward sustainable chemistry and green manufacturing.

Another area of interest is the compound's potential applications in central nervous system (CNS) disorders. The thienopyrrole moiety is structurally similar to several CNS-active molecules, prompting investigations into its efficacy for conditions like neurodegenerative diseases and mood disorders. Preclinical data suggest that its benzyl group may enhance blood-brain barrier permeability, a critical factor in CNS drug development.

From a commercial perspective, 3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-1,1-dione dihydrochloride is gaining traction in the custom synthesis market. Pharmaceutical companies and research institutions are seeking reliable suppliers to provide high-purity batches for exploratory studies. Quality control parameters such as HPLC purity, residual solvent levels, and stability under various conditions are frequently discussed topics among buyers.

In summary, 3-amino-5-benzyl-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-1,1-dione dihydrochloride (CAS No. 2225144-38-5) represents a compelling case study in modern drug discovery. Its multifaceted chemistry, combined with emerging applications in biomedical research and material science, positions it as a compound to watch in the coming years. As research progresses, its role in addressing unmet medical needs and advancing synthetic methodologies will likely expand.